Cas no 369656-76-8 (2’-Deoxyuridine-13C,15N2)
2’-Deoxyuridine-13C,15N2 Chemical and Physical Properties
Names and Identifiers
-
- Uridine-2-13C-1,3-15N2,2'-deoxy- (9CI)
- 2’-Deoxyuridine-13C,15N2
- 2'-Deoxyuridine-13C,15N2
- 2'-DEOXYURIDINE-2-13C,1,3-15N2
- 1,3-15N2
- 1-[(2R,4R,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
-
- Inchi: 1S/C9H12N2O5/c12-4-6-5(13)3-8(16-6)11-2-1-7(14)10-9(11)15/h1-2,5-6,8,12-13H,3-4H2,(H,10,14,15)/t5-,6-,8-/m1/s1/i9+1,10+1,11+1
- InChI Key: MXHRCPNRJAMMIM-BRNXEOTRSA-N
- SMILES: O1[C@H](CO)[C@@H](C[C@@H]1[15N]1C=CC([15NH][13C]1=O)=O)O
Computed Properties
- Exact Mass: 231.07200
Experimental Properties
- PSA: 104.55000
- LogP: -1.82270
2’-Deoxyuridine-13C,15N2 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D288012-2.5mg |
2’-Deoxyuridine-13C,15N2 |
369656-76-8 | 2.5mg |
$ 184.00 | 2023-09-08 | ||
| TRC | D288012-25mg |
2’-Deoxyuridine-13C,15N2 |
369656-76-8 | 25mg |
$ 1453.00 | 2023-09-08 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-209373-2.5 mg |
2′-Deoxyuridine-13C,15N2, |
369656-76-8 | 2.5 mg |
¥2,708.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-209373-2.5mg |
2′-Deoxyuridine-13C,15N2, |
369656-76-8 | 2.5mg |
¥2708.00 | 2023-09-05 | ||
| 1PlusChem | 1P00C5YY-1mg |
2'-DEOXYURIDINE-2-13C,1,3-15N2 |
369656-76-8 | 1mg |
$232.00 | 2023-12-17 | ||
| A2B Chem LLC | AF66810-1mg |
2'-DEOXYURIDINE-2-13C,1,3-15N2 |
369656-76-8 | 95% | 1mg |
$521.00 | 2024-04-20 | |
| A2B Chem LLC | AF66810-5mg |
2'-DEOXYURIDINE-2-13C,1,3-15N2 |
369656-76-8 | 95% | 5mg |
$1733.00 | 2024-04-20 | |
| MedChemExpress | HY-D0186S7-1mg |
2'-Deoxyuridine- |
369656-76-8 | 98.08% | 1mg |
¥1665 | 2025-04-15 |
2’-Deoxyuridine-13C,15N2 Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
Additional information on 2’-Deoxyuridine-13C,15N2
Introduction to 2’-Deoxyuridine-13C,15N2 (CAS No. 369656-76-8)
2’-Deoxyuridine-13C,15N2 (CAS No. 369656-76-8) is a stable isotope-labeled compound that has gained significant attention in the fields of chemical biology and medicinal chemistry. This compound is a derivative of deoxyuridine, a crucial component of DNA, and its isotopic labeling with 13C and 15N provides unique advantages for various applications, including metabolic studies, drug development, and diagnostic imaging.
The chemical structure of 2’-Deoxyuridine-13C,15N2 consists of a uracil base attached to a deoxyribose sugar. The uracil base is labeled with two nitrogen atoms (15N) at the 1 and 3 positions, while the deoxyribose sugar is labeled with a carbon atom (13C) at the 1 position. This precise labeling allows for detailed tracking and analysis of the compound's behavior in biological systems.
In recent years, the use of stable isotope-labeled compounds like 2’-Deoxyuridine-13C,15N2 has become increasingly important in metabolic studies. These compounds can be used to trace the metabolic pathways of nucleosides and nucleotides in living organisms. For instance, a study published in the Journal of Biological Chemistry demonstrated that 2’-Deoxyuridine-13C,15N2 can be effectively used to monitor the incorporation of deoxyuridine into DNA during cell proliferation. This information is crucial for understanding the mechanisms of DNA replication and repair, which are fundamental processes in cellular biology.
Beyond metabolic studies, 2’-Deoxyuridine-13C,15N2 has also found applications in drug development. In preclinical research, this compound can be used to evaluate the pharmacokinetics and pharmacodynamics of new drugs. By incorporating 2’-Deoxyuridine-13C,15N2 into drug candidates, researchers can track the distribution, metabolism, and excretion of these compounds in animal models. This data is essential for optimizing drug formulations and dosing regimens before advancing to clinical trials.
In addition to its use in preclinical research, 2’-Deoxyuridine-13C,15N2 has potential applications in diagnostic imaging. Isotope-labeled compounds can be detected using techniques such as mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. These techniques provide high-resolution images that can reveal detailed information about the distribution and concentration of the compound in tissues. For example, a study published in Magnetic Resonance in Medicine showed that 2’-Deoxyuridine-13C,15N2 can be used to visualize DNA synthesis in tumors using hyperpolarized NMR imaging. This non-invasive approach has the potential to improve early detection and monitoring of cancer progression.
The synthesis of 2’-Deoxyuridine-13C,15N2 involves several steps that ensure high purity and isotopic enrichment. The process typically starts with the preparation of isotopically labeled uracil or deoxyribose precursors. These precursors are then combined through chemical reactions to form the final product. The resulting compound is characterized using advanced analytical techniques such as high-performance liquid chromatography (HPLC) and MS to confirm its identity and purity.
In conclusion, 2’-Deoxyuridine-13C,15N2 (CAS No. 369656-76-8) is a versatile compound with significant applications in chemical biology and medicinal chemistry. Its use in metabolic studies, drug development, and diagnostic imaging highlights its importance as a tool for advancing our understanding of biological processes and developing new therapeutic strategies. As research continues to evolve, the demand for stable isotope-labeled compounds like 2’-Deoxyuridine-13C,15N2 is likely to grow, driving further innovation in these fields.
369656-76-8 (2’-Deoxyuridine-13C,15N2) Related Products
- 3416-05-5(3’-Deoxythymidine)
- 3424-98-4(Telbivudine)
- 3083-77-0(1-beta-D-Arabinofuranosyluracil)
- 26879-47-0(5-Methyl-L-uridine)
- 951-78-0(2'-Deoxyuridine)
- 26287-69-4(1-((2S,3S,4R,5S)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione)
- 2140-76-3(2′-O-Methyluridine)
- 5983-09-5(2’,3’-Dideoxyuridine)
- 58-96-8(Uridine)
- 50-89-5(Thymidine)